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Compound of Interest

Compound Name: Azobenzene-D10

Cat. No.: B3044145

Azobenzene-D10 Technical Support Center

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability, storage, and handling of
Azobenzene-D10.

Quantitative Data Summary

While specific quantitative stability data for Azobenzene-D10 is limited in publicly available
resources, the following table summarizes its key physical and chemical properties. This
information is crucial for its proper handling and use in experimental settings.
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Property Value Citations
Molecular Formula C12D10N:2 [1]
Molecular Weight 192.29 g/mol [1]
Physical State Powder / Solid [2][3]
Appearance Orange-Red Flaky Crystals [4]
Melting Point 65-68 °C (149-154 °F)

Boiling Point 293 °C (559 °F)

Soluble in alcohol, ether,
Solubility benzene, and glacial acetic

acid. Insoluble in water.

Stable under standard ambient
Chemical Stabilit conditions (room temperature).
emical Stabili
Y Stable if stored under

recommended conditions.

Should be re-analyzed for
Long-term Stability chemical purity after three

years.

Experimental Protocols

Detailed experimental protocols for the synthesis and application of azobenzene derivatives as
photoswitchable elements in polypeptides have been published. While specific to certain
experimental contexts, these protocols provide valuable insights into the handling and
manipulation of azobenzene-containing molecules. The isomerization of azobenzene can be
triggered by UV light (300-400 nm) for the trans-to-cis conversion and visible light (>400 nm) or
thermal relaxation for the cis-to-trans conversion.

Signaling Pathways and Experimental Workflows
Logical Workflow for Handling and Storage of
Azobenzene-D10
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. cdnisotopes.com [cdnisotopes.com]
2. fishersci.co.uk [fishersci.co.uk]

« 3. fishersci.com [fishersci.com]

e 4. AZOBENZENE [chembk.com]

« To cite this document: BenchChem. [Azobenzene-D10 stability, storage, and handling
recommendations.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044145#azobenzene-d10-stability-storage-and-
handling-recommendations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

